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Compound of Interest

Compound Name: trans-Styrylacetic acid

CAS No.: 2243-53-0

Cat. No.: B1211090

Get Quote

A Comprehensive Spectroscopic Guide to trans-
Styrylacetic Acid
An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

trans-Styrylacetic acid, also known as (3E)-4-phenylbut-3-enoic acid, is a valuable organic

compound utilized as an intermediate in the synthesis of a variety of pharmaceuticals and

agrochemicals.[1][2] Its unique structure, featuring a phenyl group conjugated with a carboxylic

acid moiety through a trans-alkene, imparts specific chemical reactivity and biological activity.

This guide provides a detailed analysis of the spectroscopic data of trans-styrylacetic acid,

offering insights into its structural confirmation through Nuclear Magnetic Resonance (NMR),

Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Understanding these spectroscopic

signatures is crucial for its identification, purity assessment, and elucidation of its role in various

chemical and biological processes.
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The chemical structure of trans-styrylacetic acid (C₁₀H₁₀O₂) consists of a benzene ring

attached to a four-carbon chain containing a carboxylic acid and a trans-double bond.[1][3] This

arrangement gives rise to a distinct set of signals in different spectroscopic analyses, which are

fundamental for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. For trans-styrylacetic acid, both ¹H and ¹³C NMR provide unambiguous evidence

for its structure.

¹H NMR Spectroscopy: Unraveling the Proton
Environment
The ¹H NMR spectrum of trans-styrylacetic acid is characterized by distinct signals

corresponding to the aromatic, vinylic, and aliphatic protons. The trans-configuration of the

double bond is confirmed by the large coupling constant between the vinylic protons.

Typical Experimental Protocol: A small sample of trans-styrylacetic acid is dissolved in a

deuterated solvent, such as chloroform-d (CDCl₃), containing a small amount of

tetramethylsilane (TMS) as an internal standard. The spectrum is then acquired on a high-

resolution NMR spectrometer.
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Proton

Assignment

Chemical Shift

(δ) ppm
Multiplicity

Coupling

Constant (J) Hz
Integration

Phenyl (C₆H₅) 7.20-7.39 Multiplet - 5H

Vinylic (C₆H₅-

CH=)
6.48

Doublet of

Doublets
15.9, 1.0 1H

Vinylic (=CH-

CH₂)
6.29

Doublet of

Triplets
15.9, 6.4 1H

Methylene (-

CH₂-COOH)
3.28 Doublet 6.4 2H

Carboxylic Acid

(-COOH)
~10-12 Broad Singlet - 1H

Table 1: ¹H NMR Spectroscopic Data for trans-Styrylacetic acid.

Expert Analysis:

The multiplet in the aromatic region (7.20-7.39 ppm) is characteristic of the monosubstituted

benzene ring.

The key to confirming the trans stereochemistry lies in the coupling constant between the

two vinylic protons. A J-value of approximately 15.9 Hz is indicative of a trans-orientation, as

cis-protons would exhibit a smaller coupling constant (typically 10-12 Hz).

The methylene protons appear as a doublet due to coupling with the adjacent vinylic proton.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
The ¹³C NMR spectrum provides information about the different carbon environments within the

molecule.

Data Interpretation and Key Insights:
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Carbon Assignment Chemical Shift (δ) ppm

Carboxylic Acid (C=O) ~178

Vinylic (C₆H₅-CH=) ~134

Vinylic (=CH-CH₂) ~123

Phenyl (ipso-C) ~137

Phenyl (ortho, meta, para-C) ~126-129

Methylene (-CH₂-) ~38

Table 2: ¹³C NMR Spectroscopic Data for trans-Styrylacetic acid.

Expert Analysis:

The downfield signal around 178 ppm is characteristic of a carboxylic acid carbon.

The signals for the vinylic carbons are found in the typical alkene region of the spectrum.

The aromatic region shows multiple signals corresponding to the different carbons of the

benzene ring.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation. The IR spectrum of trans-styrylacetic acid clearly shows

the characteristic absorptions for the carboxylic acid and the trans-alkene.[3]

Typical Experimental Protocol: The IR spectrum can be obtained from a solid sample using a

KBr pellet or from a solution in a suitable solvent. The sample is irradiated with infrared light,

and the frequencies at which absorption occurs are recorded.

Data Interpretation and Key Insights:
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Functional Group
Absorption Frequency

(cm⁻¹)
Intensity

O-H stretch (Carboxylic acid) 3300-2500 Broad

C-H stretch (Aromatic) ~3030 Medium

C-H stretch (Alkene) ~3010 Medium

C=O stretch (Carboxylic acid) ~1700 Strong

C=C stretch (Alkene) ~1650 Medium

C=C stretch (Aromatic) ~1600, 1495, 1450 Medium

C-H bend (trans-Alkene) ~965 Strong

O-H bend (Carboxylic acid) ~930 Broad

Table 3: IR Spectroscopic Data for trans-Styrylacetic acid.

Expert Analysis:

The very broad absorption in the 3300-2500 cm⁻¹ region is a hallmark of the hydrogen-

bonded O-H stretch of a carboxylic acid dimer.

The strong, sharp peak around 1700 cm⁻¹ is due to the C=O stretching vibration of the

carboxylic acid.

A crucial peak for confirming the trans stereochemistry of the double bond is the strong C-H

out-of-plane bending vibration observed at approximately 965 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural elucidation.

Typical Experimental Protocol: A sample is introduced into the mass spectrometer, where it is

ionized. The most common ionization method for a molecule like trans-styrylacetic acid is
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Electron Ionization (EI). The resulting ions are then separated based on their mass-to-charge

ratio (m/z) and detected.

Data Interpretation and Key Insights:

The mass spectrum of trans-styrylacetic acid will show a molecular ion peak (M⁺)

corresponding to its molecular weight (162.19 g/mol ).[3][4]

m/z Relative Intensity Possible Fragment

162 High [M]⁺ (Molecular Ion)

117 High [M - COOH]⁺

91 Moderate [C₇H₇]⁺ (Tropylium ion)

Table 4: Mass Spectrometry Data for trans-Styrylacetic acid.

Expert Analysis:

The molecular ion peak at m/z 162 confirms the molecular formula C₁₀H₁₀O₂.

A prominent fragment is often observed at m/z 117, corresponding to the loss of the

carboxylic acid group (a mass of 45).

The presence of a peak at m/z 91 is characteristic of a benzyl fragment, which can rearrange

to the stable tropylium ion.

Workflow and Data Integration
The structural elucidation of trans-styrylacetic acid is a process of integrating the data from

these different spectroscopic techniques.
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Caption: Integrated workflow for the spectroscopic analysis of trans-Styrylacetic acid.

This integrated approach ensures a high degree of confidence in the structural assignment.

The NMR data provides the carbon-hydrogen framework and stereochemistry, the IR data

confirms the presence of key functional groups, and the mass spectrometry data verifies the

molecular weight and provides clues about the molecule's stability and fragmentation.

Conclusion
The spectroscopic data presented in this guide provide a comprehensive and self-validating

system for the identification and characterization of trans-styrylacetic acid. For researchers

and professionals in drug development, a thorough understanding of these spectroscopic

fingerprints is essential for quality control, reaction monitoring, and for correlating the

molecule's structure with its chemical and biological activity. The combination of NMR, IR, and

Mass Spectrometry offers a powerful and definitive approach to confirming the identity and

purity of this important synthetic intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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